Journal Name:Journal of Nanoparticle Research
Journal ISSN:1388-0764
IF:2.533
Journal Website:http://www.springer.com/materials/nanotechnology/journal/11051
Year of Origin:1999
Publisher:Springer Netherlands
Number of Articles Per Year:330
Publishing Cycle:Bimonthly
OA or Not:Not
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-02-13 , DOI:
10.1109/jphotov.2023.3241793
Lead free perovskites have drawn considerable attention in last few years. Tin (Sn) have potential to replace lead (Pb), however Sn
4+ caused by oxidation of Sn deteriorates the solar cell performance. In this article, we have presented the design and fabrication of FASnI
3 solar cell and analyze the impact of various parameters on the efficiency of cell module. In addition, we have used solvent engineering with SnF
2 as a blockage of Sn
4+
. We have achieved 6.01% efficiency with fabricated device using FASnI
3 as an active layer. Furthermore, the roles of the defect, interface, contact work function, and charge selecting layer on the efficiency of device have been rigorously investigated. With optimized process parameters, the device efficiency can be further improved up to 18.76%
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-12-13 , DOI:
10.1109/jphotov.2022.3227616
Presents the 2022 author/subject index for this issue of the publication.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-11-30 , DOI:
10.1109/jphotov.2022.3211704
Prospective authors are requested to submit new, unpublished manuscripts for inclusion in the upcoming event described in this call for papers.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-01-12 , DOI:
10.1109/jphotov.2022.3232685
These instructions give guidelines for preparing papers for this publication. Presents information for authors publishing in this journal.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-01-09 , DOI:
10.1109/jphotov.2022.3231713
As renewable energy penetration on the grid increases, requirements are being placed on PV owners and operators to limit power ramp rates. PV power ramping is an issue for grid stability because generation load balance must be continually met. When a large PV resource significantly increases or decreases, another resource must compensate. To aid in grid stability, ramp rate limitations have been imposed on PV plants. This article addresses how much fast-responding storage is needed to mitigate high ramp rates of PV plants, and how much benefit is there from short-term power forecasting in terms of reducing the storage requirement. The results provide a baseline estimate for system planners and designers. Furthermore, the storage controller design and optimization are given, along with the open-source code, such that others can tailor the simulation to their specific plant and weather profile. Results from studying a 100 MW PV plant power production profile show a reduction in ramp-rate violations from 10% of yearly intervals to below 1% with 12 min of storage. With forecasting, the same level of smoothing is achieved with a 5-min rated storage. A sensitivity analysis shows the impacts of varying constraints, such as storage power rating, PV system size for geographic smoothing, forecast window length, and the ramp-rate limit magnitude.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-01-03 , DOI:
10.1109/jphotov.2022.3231526
Silver paste accounts for a substantial portion of the nonsilicon cost of tunnel oxide polysilicon contact solar cells. Silver consumption is as well a major concern for material sustainability of global PV manufacturing. It is necessary to propose innovative grid line designs to reduce the amount of silver paste. Partially interrupting the metal fingers (also known as “Finger Break”) between the bus bars in areas where the fingers carry a relatively small current is a good method for reducing silver consumption in industrial production. Under the assumption of uniform generated current density (ISO-current), this article discusses the impact of the width of finger interruption on the cell efficiency under two different scenarios. Through simulations, experiments, and outdoor testing, it was found that one of the considered novel grid designs can save silver paste to a great extent, but suffers a rapid decline in power conversion efficiency, and also poses potential stability risks, while the other grid design not only saves silver, it does not severely affect the efficiency, and can be used outdoors while maintaining stability. Based on the different light intensities, the finger interruption width can be as high as 5 mm, resulting in a saving of 9.32 mg (∼1.61 mg/W) of silver paste on the front surface of 158.75 cm×158.75 cm solar cell, for a reduction of 12.97% of the original front silver consumption.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-12-30 , DOI:
10.1109/jphotov.2022.3229186
There are several methods for the evaluation of the performance of solar cells through the voltage loss. However, the advantages and disadvantages of each method have not been thoroughly discussed nor elucidated. This study compares these various methods to clarify their advantages and disadvantages. The bandgap offset W
OC has been used for the evaluation of the voltage loss. However, it was found that such approach gives inaccurate assessment of the voltage loss in thin-bulk and quantum-structure solar cells. Our study discusses the reasons for such inaccuracy and proves that we can accurately evaluate the nonradiative voltage loss in quantum-structure solar cells using the optoelectronic reciprocity theorem and detailed-balance theory. Our findings enable a fair, accurate, and accessible evaluation of the nonradiative voltage loss in solar cells which facilitates the development of high-efficiency quantum-structure solar cell.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-12-22 , DOI:
10.1109/jphotov.2022.3229189
Dye-sensitized solar cells (DSSCs) demonstrate excellent performance under low-light conditions. In this current study, an investigation into the DSSCs photovoltaic performance under different light densities was conducted. The photoanode was made with spin coating and doctor blade methods. The photovoltaic efficiency increased when the titanium tetrachloride (TiCl
4
) treatment and reduced graphene oxide (rGO) were introduced into the photoanode. The photoanode pretreatment and posttreatment of the TiCl
4 process could effectively inhibit the recombination of the photogenerated electrons with the oxidized redox ions. The rGO could enhance the electron transport and so decrease the dark reaction. The photoelectric conversion efficiency (PCE) increased from 4.74% to 6.28% under 100 mW/cm
2
. The device achieved the optimal PCE at 10 mW/cm
2 of 8.78%.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2023-03-13 , DOI:
10.1109/jphotov.2023.3249959
The diurnal and seasonal changes in the solar spectrum affect the photovoltaic (PV) module performance. In this article, the transient solar spectrum was integrated with the thermal–electrical model of the PV module for precise estimation of diurnal and seasonal PV performance. The transient meteorological parameters were considered for determining the dynamic power output of the PV. The SMARTSv2.9.5, COMSOL Multiphysics, and MATLAB were used for modeling different sections and integrated throughout. The cell temperature and power output were obtained and experimentally validated for various seasons. The statistical errors, such as mean absolute error (MAE), mean relative error, and root-mean-square error (RMSE) values, and the coefficient of determination (
R
2
) value were calculated for the developed model during various seasons. The RMSE of back surface temperature and power output from monocrystalline ranges from 1.67 to 2.59 °C and 1.83 to 2.92 W, respectively, and the same for polycrystalline PV module ranges from 1.93 to 2.29 °C and 1.70 to 3.63 W, respectively. The MAE of the I
sc and V
oc ranges between 0.10 and 0.29 A and 0.41 and 0.58 V, respectively, for monocrystalline, 0.13–0.43 A and 0.39–0.52 V, respectively, for polycrystalline PV modules. The present model is a simple integration and uses basic mathematical equations and parameters to predict the PV outputs.
Journal of Nanoparticle Research ( IF 2.533 ) Pub Date: 2022-12-21 , DOI:
10.1109/jphotov.2022.3229528
In this article, the front surface field (FSF) passivation of n-type interdigitated back contact (IBC) solar cell was studied and a method to improve the FSF passivation performance of n-type IBC solar cell was proposed. We optimized the phosphorus diffusion on the front surface of IBC solar cell to form a field passivation structure with low surface concentration and shallow junction depth. The surface recombination rate was calculated using EDNA2. Solar cell parameters were simulated by Quokka, and finally we did experiment verification. The results showed that when the deposition time and flow rate of POCl
3 in the phosphorus diffusion process time is 3 min and POCl
3 flow rate is 80 sccm, the front surface saturation current density (J
0
) is reduced to 3.71 fA/cm
2
, corresponding to the front surface recombination rate of 100 cm/s. On solar cells, open-circuit voltage reached 704 mV, the average conversion efficiency of IBC solar cell exceeded 24%, and the highest conversion efficiency reached 24.28%.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
4.30 | 95 | Science Citation Index Expanded | Not |
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